2-(2,4-Dimethylphenyl)-2,2-difluoroethanamine
Overview
Description
2-(2,4-Dimethylphenyl)-2,2-difluoroethanamine (DMPF-DFA) is a synthetic amine that has been widely studied due to its potential applications in pharmaceuticals, biochemistry, and other fields. It is a relatively new compound, having only been synthesized in the early 2000s, and has since been studied for its potential uses in research and development. DMPF-DFA is a versatile compound with a wide array of potential applications, and its structure and properties make it a promising candidate for further research.
Scientific Research Applications
Photophysical Properties and Data Security Applications : A study by Song et al. (2016) discussed the design and synthesis of heteroleptic cationic Ir(III) complexes, including those with dimethylphenylpyridine (dmppy), which is structurally related to 2-(2,4-Dimethylphenyl)-2,2-difluoroethanamine. These complexes exhibited unique photophysical properties like dual-emission and mechanoluminescence, making them suitable for data security protection and smart luminescent materials.
Synthesis and Characterization of Organic Light-Emitting Devices : Research by Li et al. (2012) introduced novel 2,4-difluorophenyl-functionalized arylamine compounds for use in organic light-emitting devices. These compounds showed improved device efficiency and could have implications for the development of advanced optoelectronic materials.
Anticancer Activity of Rhenium(I) Complexes : The study by Knopf et al. (2017) explored the synthesis and characterization of rhenium(I) tricarbonyl aqua complexes with ligands including dimethyl bipyridine. These complexes exhibited significant anticancer activity, suggesting potential applications in cancer treatment.
Development of Novel Antidepressants : A study by Bailey et al. (1985) synthesized and evaluated a series of compounds including N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine for antidepressant activity. The research identified potential antidepressants with reduced side effects.
Application in High-Performance Polymers : Research by Liaw et al. (2006) synthesized new diamine monomers, including those with dimethylbiphenylene units, for the preparation of polyamides and polyimides. These polymers exhibited excellent solubility and thermal stability, relevant for high-performance materials in various industries.
properties
IUPAC Name |
2-(2,4-dimethylphenyl)-2,2-difluoroethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F2N/c1-7-3-4-9(8(2)5-7)10(11,12)6-13/h3-5H,6,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVFHGGNGSSPCOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(CN)(F)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Dimethylphenyl)-2,2-difluoroethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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